Cas no 104680-31-1 (methyl 4-chlorocinnoline-3-carboxylate)
104680-31-1 structure
Product Name:methyl 4-chlorocinnoline-3-carboxylate
CAS No:104680-31-1
MF:C10H7ClN2O2
MW:222.627781152725
CID:1097402
PubChem ID:20187472
Update Time:2025-04-20
methyl 4-chlorocinnoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3-Cinnolinecarboxylic acid methyl ester
- methyl 4-chlorocinnoline-3-carboxylate
- EN300-74673
- G60227
- methyl4-chlorocinnoline-3-carboxylate
- SCHEMBL1123455
- AKOS026729943
- DB-195537
- PMXSNEURQGNVGW-UHFFFAOYSA-N
- 104680-31-1
-
- Inchi: 1S/C10H7ClN2O2/c1-15-10(14)9-8(11)6-4-2-3-5-7(6)12-13-9/h2-5H,1H3
- InChI Key: PMXSNEURQGNVGW-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)N=NC2C=CC=CC=21
Computed Properties
- Exact Mass: 222.01971
- Monoisotopic Mass: 222.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1A^2
- XLogP3: 2
Experimental Properties
- PSA: 52.08
- LogP: 2.06980
methyl 4-chlorocinnoline-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 4-chlorocinnoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B495718-10mg |
Methyl 4-Chlorocinnoline-3-carboxylate |
104680-31-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495718-50mg |
Methyl 4-Chlorocinnoline-3-carboxylate |
104680-31-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B495718-100mg |
Methyl 4-Chlorocinnoline-3-carboxylate |
104680-31-1 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM470174-250mg |
Methyl 4-chlorocinnoline-3-carboxylate |
104680-31-1 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM470174-500mg |
Methyl 4-chlorocinnoline-3-carboxylate |
104680-31-1 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM470174-1g |
Methyl 4-chlorocinnoline-3-carboxylate |
104680-31-1 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-74673-0.05g |
methyl 4-chlorocinnoline-3-carboxylate |
104680-31-1 | 94% | 0.05g |
$155.0 | 2023-02-12 | |
| Enamine | EN300-74673-0.1g |
methyl 4-chlorocinnoline-3-carboxylate |
104680-31-1 | 94% | 0.1g |
$232.0 | 2023-02-12 | |
| Enamine | EN300-74673-0.25g |
methyl 4-chlorocinnoline-3-carboxylate |
104680-31-1 | 94% | 0.25g |
$331.0 | 2023-02-12 | |
| Enamine | EN300-74673-0.5g |
methyl 4-chlorocinnoline-3-carboxylate |
104680-31-1 | 94% | 0.5g |
$524.0 | 2023-02-12 |
methyl 4-chlorocinnoline-3-carboxylate Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
104680-31-1 (methyl 4-chlorocinnoline-3-carboxylate) Related Products
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